![molecular formula C18H20N4O3 B2644821 N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-(5-(furan-2-yl)isoxazol-3-yl)cyclopropanecarboxamide CAS No. 1286705-56-3](/img/structure/B2644821.png)
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-(5-(furan-2-yl)isoxazol-3-yl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-(5-(furan-2-yl)isoxazol-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has explored the synthesis of heterocyclic compounds utilizing similar structural motifs. For example, the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on furan and pyrazole derivatives showcases the versatility of these motifs in constructing complex molecules with potential biological activity (El-Essawy & Rady, 2011).
Molecular Structure and Computational Studies
Studies also focus on the molecular structure and computational analysis of these compounds. For instance, the synthesis, characterization, and computational study of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate highlight the importance of computational methods in understanding the properties and reactivity of such molecules (Singh, Rawat, & Sahu, 2014).
Antimicrobial and Anticancer Activity
Compounds containing furan, pyrazole, and isoxazole rings have been investigated for their antimicrobial and anticancer activities. Research into the synthesis of novel substituted pyrazoles and isoxazoles has shown these compounds to possess significant biological activities, potentially leading to the development of new therapeutic agents (Biradar et al., 2009).
Chemical Reactions and Mechanisms
Explorations into the chemical reactions and mechanisms involving furan and isoxazole derivatives contribute to the broader understanding of organic synthesis strategies. For example, the unexpected reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea showcases complex rearrangements and provides insights into novel synthetic pathways (Ledenyova et al., 2018).
properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1-[5-(furan-2-yl)-1,2-oxazol-3-yl]cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-12-10-13(2)22(20-12)8-7-19-17(23)18(5-6-18)16-11-15(25-21-16)14-4-3-9-24-14/h3-4,9-11H,5-8H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JATWTTBEMZOSJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C2(CC2)C3=NOC(=C3)C4=CC=CO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.